Cas no 58737-90-9 (2H-1,2,3-Triazole, 4,5-dimethyl-2-phenyl-)

• Product Name: 2H-1,2,3-Triazole, 4,5-dimethyl-2-phenyl-
• CAS No: 58737-90-9
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 341083
• PubChem ID: 4218395
• Update Time: 2025-04-19

2H-1,2,3-Triazole, 4,5-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole, 4,5-dimethyl-2-phenyl-
• 4,5-dimethyl-2-phenyltriazole
• SCHEMBL416916
• 58737-90-9
• DTXSID80400943
• AKOS006272571
• 4,5-dimethyl-2-phenyl-1,2,3-triazole

• Inchi： 1S/C10H11N3/c1-8-9(2)12-13(11-8)10-6-4-3-5-7-10/h3-7H,1-2H3
• InChI Key： UZXMIJNWMMWMBV-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)N=C(C)C(C)=N1

Computed Properties

• Exact Mass: 173.09543
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71